Cas no 2227878-01-3 ((3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid)
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid
- EN300-1936937
- 2227878-01-3
-
- Inchi: 1S/C7H7BrO3S/c8-6-2-1-5(12-6)4(9)3-7(10)11/h1-2,4,9H,3H2,(H,10,11)/t4-/m1/s1
- InChI Key: LPMVVLPNVBQKGS-SCSAIBSYSA-N
- SMILES: BrC1=CC=C([C@@H](CC(=O)O)O)S1
Computed Properties
- Exact Mass: 249.92993g/mol
- Monoisotopic Mass: 249.92993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 85.8Ų
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1936937-1.0g |
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid |
2227878-01-3 | 1g |
$0.0 | 2023-05-31 | ||
| Enamine | EN300-1936937-0.05g |
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid |
2227878-01-3 | 0.05g |
$1632.0 | 2023-09-17 | ||
| Enamine | EN300-1936937-0.1g |
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid |
2227878-01-3 | 0.1g |
$1711.0 | 2023-09-17 | ||
| Enamine | EN300-1936937-0.25g |
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid |
2227878-01-3 | 0.25g |
$1789.0 | 2023-09-17 | ||
| Enamine | EN300-1936937-0.5g |
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid |
2227878-01-3 | 0.5g |
$1866.0 | 2023-09-17 | ||
| Enamine | EN300-1936937-1g |
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid |
2227878-01-3 | 1g |
$1944.0 | 2023-09-17 | ||
| Enamine | EN300-1936937-2.5g |
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid |
2227878-01-3 | 2.5g |
$3809.0 | 2023-09-17 | ||
| Enamine | EN300-1936937-5g |
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid |
2227878-01-3 | 5g |
$5635.0 | 2023-09-17 | ||
| Enamine | EN300-1936937-10g |
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid |
2227878-01-3 | 10g |
$8357.0 | 2023-09-17 |
(3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on (3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid
(3R)-3-(5-Bromothiophen-2-yl)-3-hydroxypropanoic acid
The compound with CAS No. 2227878-01-3, known as (3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.
Thiophene derivatives, such as the 5-bromothiophen-2-yl group present in this compound, are well-known for their aromatic stability and electronic properties. The hydroxypropanoic acid moiety adds hydrophilic characteristics, making this compound versatile for various chemical reactions and biological interactions. Recent studies have highlighted the importance of such molecules in modulating cellular signaling pathways, particularly in inflammation and neurodegenerative diseases.
One of the most promising aspects of (3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid is its stereochemistry. The R configuration at the chiral center suggests specific interactions with biological targets, which could be exploited for enantioselective drug design. Researchers have reported that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a potential lead for developing novel therapeutics.
Moreover, the bromine substituent in the thiophene ring introduces electronic effects that enhance the molecule's reactivity. This feature has been leveraged in catalytic processes, where the compound acts as a ligand in organometallic catalysts for asymmetric synthesis. Recent advancements in this area have demonstrated improved enantioselectivity in key industrial reactions, underscoring the practical applications of this compound.
In terms of synthesis, (3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid can be prepared via a variety of methods, including nucleophilic aromatic substitution and enzymatic resolution. These methods not only ensure high purity but also allow for fine-tuning of the molecule's properties to suit specific applications. For instance, variations in the substitution pattern on the thiophene ring can significantly alter the compound's solubility and bioavailability.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These tools provide detailed insights into its molecular structure and dynamic behavior, which are crucial for understanding its reactivity and stability under different conditions.
In conclusion, (3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid represents a valuable addition to the arsenal of organic compounds used in research and industry. Its unique combination of structural features and functional groups positions it as a promising candidate for advancing drug discovery and catalytic processes. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation across multiple disciplines.
2227878-01-3 ((3R)-3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)